4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide
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Overview
Description
4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide is an organic compound used for scientific research . It is also known by registry numbers ZINC000018324333 and ZINC000095845644 .
Synthesis Analysis
An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups .Molecular Structure Analysis
The structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed .Chemical Reactions Analysis
These compounds could interact with the PIP-binding PH domains and inhibit their membrane recruitment . Also, 3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan was synthesized by reacting 4-amino-N’-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at a high temperature of 180 °C .Physical and Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 143.1 . The compound should be stored in a dark place, under an inert atmosphere, at 2-8°C .Scientific Research Applications
Synthesis and Characterization in Energetic Materials
4-Amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide is utilized in the synthesis of energetic materials. For instance, its reaction with acetamide at high temperatures forms compounds such as 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan. These compounds are characterized for their thermal stabilities and insensitivity towards impact and friction, making them potentially superior to traditional materials like TNT (Yu et al., 2017).
Bioisosterism in Pharmaceutical Research
In pharmaceutical research, the hydroxy-1,2,5-oxadiazolyl moiety, a component of this compound, is explored as a bioisoster for the carboxyl group. This research focuses on understanding its interaction with GABA receptors, revealing its potential as a nonclassical carboxyl group bioisoster with weak agonist and partial agonist profiles (Lolli et al., 2006).
Applications in Materials Science
This compound is also significant in materials science. For instance, its reactions with SeO2 or thiourea lead to the formation of complex materials useful for uranium extraction from liquid media. These materials, containing elements of the reactants and diselenide or disulfide bridges, demonstrate effectiveness in extracting uranium across a range of pH levels, including in sea and technological water (Tokar et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus . These studies illustrate the feasibility of further development of 4-amino-N’-hydroxy-1,2,5-oxadiazole-3-carboximidamide moiety-based small molecule antagonists for PI3K signaling pathways . Development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry .
Properties
CAS No. |
1211025-52-3 |
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Molecular Formula |
C3H5N5O2 |
Molecular Weight |
143.10 g/mol |
IUPAC Name |
4-amino-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide |
InChI |
InChI=1S/C3H5N5O2/c4-2(6-9)1-3(5)8-10-7-1/h9H,(H2,4,6)(H2,5,8) |
InChI Key |
DNFUTAVRGAVUKE-UHFFFAOYSA-N |
Isomeric SMILES |
C1(=NON=C1N)/C(=N\O)/N |
SMILES |
C1(=NON=C1N)C(=NO)N |
Canonical SMILES |
C1(=NON=C1N)C(=NO)N |
Pictograms |
Acute Toxic; Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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